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Compound of Interest

Compound Name: (Rac)-CPI-203

Cat. No.: B3028415

For researchers, scientists, and drug development professionals, the safe handling and
disposal of chemical compounds are paramount to ensuring a secure laboratory environment.
This document provides essential safety and logistical information for the proper disposal of
(Rac)-CPI-203, a potent BET bromodomain inhibitor. Adherence to these procedural guidelines
is critical for minimizing environmental impact and maintaining workplace safety.

Chemical and Physical Properties

A thorough understanding of the chemical and physical properties of (Rac)-CPI-203 is the first
step in ensuring its safe handling and disposal. This data, summarized in the table below, has

been compiled from various chemical suppliers.
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Property Value

(6S)-4-(4-chlorophenyl)-2,3,9-trimethyl-6H-
Chemical Name thieno[3,2-f][1][2][3]triazolo[4,3-a][1]

[3]diazepine-6-acetamide

CAS Number 1446144-04-2
Molecular Formula C19H18CINsOS
Molecular Weight 399.9 g/mol
Appearance Solid

- Soluble in DMSO and ethanol. Insoluble in
Solubility .
water.

Storage Store at -20°C.

Disposal Procedures

While a specific, universally mandated disposal protocol for (Rac)-CPI-203 is not available,
general principles for the disposal of research-grade chemical waste must be strictly followed.
The Safety Data Sheet (SDS) for similar BET bromodomain inhibitors advises disposing of the
substance in accordance with prevailing country, federal, state, and local regulations[2]. It is
crucial to consult your institution's Environmental Health and Safety (EHS) department for
specific guidance.

Step-by-Step Disposal Workflow:
o Waste Identification and Segregation:

o Unused or expired (Rac)-CPI-203 solid waste should be collected in a clearly labeled,
sealed container designated for chemical waste.

o Solutions of (Rac)-CPI-203, typically in solvents like DMSO or ethanol, should be collected
in a separate, compatible, and clearly labeled waste container for flammable liquids or
organic solvent waste.
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o Contaminated materials, such as pipette tips, gloves, and empty vials, should be collected
in a designated solid chemical waste container.

o Waste Storage:
o All waste containers must be kept closed except when adding waste.

o Store waste containers in a designated, well-ventilated, and secure area, away from
incompatible materials.

o Follow your institution's guidelines for the maximum accumulation time for hazardous
waste.

» Waste Pickup and Disposal:
o Contact your institution's EHS department to schedule a pickup for the chemical waste.

o Ensure all containers are properly labeled with the chemical name, concentration (if in
solution), and any associated hazards.

o Do not dispose of (Rac)-CPI-203 down the drain or in regular trash.

Experimental Protocols

The safe disposal of (Rac)-CPI-203 is an extension of its safe handling during experimentation.
While specific disposal experiments are not applicable, the following general laboratory
practices are essential:

o Personal Protective Equipment (PPE): Always wear appropriate PPE, including safety
glasses, a lab coat, and chemical-resistant gloves, when handling (Rac)-CPI-203 and its
waste.

o Ventilation: Handle the compound and its solutions in a well-ventilated area, preferably within
a chemical fume hood, to minimize inhalation exposure.

o Spill Management: In the event of a spill, follow your laboratory's established spill cleanup
procedures. Absorb the spill with an inert material, collect the contaminated material in a
sealed container, and dispose of it as hazardous chemical waste.
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Disposal Workflow Diagram

The following diagram illustrates the logical workflow for the proper disposal of (Rac)-CPI-203.

Step 1: Waste Identification & Segregation

[ Unused/Expired Solid (Rac)-CPI-ZOS] [ Contaminated Materials (Gloves, Vials, etc.) j [Solutions of (Rac)-CPI-203 (in DMSO/Ethanol)j

]

\ ¢ Step 2: Waste Collection v

[ Labeled Solid Chemical Waste Containerj [Labeled Flammable Liquid/Organic Solvent Waste Container]

Step 3: Storage & Pickup

[ Store in Designated Secure Areaj

Y

[ Schedule EHS Waste Pickup j

Step 4: Fir%l Disposal

( )

Click to download full resolution via product page
Caption: Logical workflow for the proper disposal of (Rac)-CPI-203.

By adhering to these guidelines, researchers can ensure the safe and responsible disposal of
(Rac)-CPI-203, contributing to a culture of safety and environmental stewardship within the

scientific community.
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Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.
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Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUO) and is strictly not
intended for diagnostic or therapeutic procedures. While BenchChem strives to provide
accurate protocols, we make no warranties, express or implied, regarding the fitness of this
product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent
suits your experiment? [Contact our Ph.D. Support Team for a compatibility check]

Need Industrial/Bulk Grade? Request Custom Synthesis Quote

BenchChem contact

Address: 3281 E Guasti Rd
Our mission is to be the trusted global source of Hastt

essential and advanced chemicals, empowering Ontario, CA 91761, United States

scientists and researchers to drive progress in science Phone: (601) 213-4426

and industry. Email: info@benchchem.com
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